Cas no 596-54-3 (Ibogamine-18-carboxylicacid, 13-methoxy-, methyl ester)

Ibogamine-18-carboxylicacid, 13-methoxy-, methyl ester structure
596-54-3 structure
Product Name:Ibogamine-18-carboxylicacid, 13-methoxy-, methyl ester
CAS No:596-54-3
MF:C22H28N2O3
MW:368.469326019287
CID:380448
PubChem ID:99199
Update Time:2025-04-19

Ibogamine-18-carboxylicacid, 13-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Ibogamine-18-carboxylicacid, 13-methoxy-, methyl ester
    • iso-voacangine
    • Butanoic acid, 3-methyl-, 2,2-dichloroethenyl ester
    • CTK2B6823
    • isovoacangine
    • DTXSID601316325
    • 596-54-3
    • NSC 195198
    • Ibogamine-18-carboxylic acid, 13-methoxy-, methyl ester
    • (-)-Isovoacangine
    • NSC-195198
    • CHEMBL360427
    • NSC195198
    • MLS000728621
    • MLSMR
    • SMR000470800
    • Isovacangine
    • Inchi: 1S/C22H28N2O3/c1-4-14-9-13-11-22(21(25)27-3)19-17(7-8-24(12-13)20(14)22)16-6-5-15(26-2)10-18(16)23-19/h5-6,10,13-14,20,23H,4,7-9,11-12H2,1-3H3/t13-,14+,20+,22-/m1/s1
    • InChI Key: FPUHKQMDWMVBRI-PHKAQXKASA-N
    • SMILES: O(C)C([C@]12C3=C(C4C=CC(=CC=4N3)OC)CCN3C[C@H](C[C@H](CC)[C@H]31)C2)=O

Computed Properties

  • Exact Mass: 368.21000
  • Monoisotopic Mass: 368.20999276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 54.56000
  • LogP: 3.20170
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